SC75741

• Molecular Formula: C29H23N7O2S2
• Molecular Weight: 565.7 g/mol
• InChI: InChI=1S/C29H23N7O2S2/c37-24(17-4-2-1-3-5-17)19-6-7-20-22(14-19)34-29(33-20)35-27(38)23-15-40-28(32-23)18-8-11-36(12-9-18)26-25-21(10-13-39-25)30-16-31-26/h1-7,10,13-16,18H,8-9,11-12H2,(H2,33,34,35,38)
• InChIKey: QNZVBFMXWNWVKG-UHFFFAOYSA-N

SC75741 NF-κB Inhibitor: Selection & Differentiation

SC75741 (also designated 4SC-301; V1810) is a small-molecule inhibitor of the NF-κB signaling pathway, originally discovered through virtual screening and medicinal chemistry optimization by Leban and colleagues [1]. The compound acts by selectively impairing the DNA-binding activity of the NF-κB p65 (RelA) subunit—without affecting upstream events such as p65 phosphorylation, nuclear translocation, or proteasome-mediated IκBα degradation—yielding an IC₅₀ of 200 nM in a TNF-α-induced NF-κB reporter gene assay in A549 cells . Beyond NF-κB blockade, SC75741 has been characterized as a multi-target agent with additional inhibitory activity against c-Abl kinase [2]. Its host-directed mechanism confers a high barrier to viral resistance and has driven preclinical evaluation across influenza, tick-borne bandaviruses, osteoarthritis, and TDP-43 proteinopathy models [3][4].

NF-κB p65 DNA-binding inhibition study fit

Dual NF-κB / c-Abl signaling probe

Host-directed antiviral resistance research

• [1] Leban J, Baierl M, Mies J, Trentinaglia V, Rath S, Kronthaler K, et al. A novel class of potent NF-κB signaling inhibitors. Bioorg Med Chem Lett. 2007;17(21):5858-5862. PMID: 17869512. View Source
• [2] Zhou D, et al. SC75741, A Novel c-Abl Inhibitor, Promotes the Clearance of TDP25 Aggregates via ATG5-Dependent Autophagy Pathway. Front Cell Dev Biol. 2021;9:742001. PMID: 34722523. View Source
• [3] Ehrhardt C, Rückle A, Hrincius ER, Haasbach E, Anhlan D, Ahmann K, et al. The NF-κB inhibitor SC75741 efficiently blocks influenza virus propagation and confers a high barrier for development of viral resistance. Cell Microbiol. 2013;15(7):1198-1211. PMID: 23320394. View Source
• [4] Haasbach E, Rückle A, Ehrhardt C, et al. The NF-kappaB inhibitor SC75741 protects mice against highly pathogenic avian influenza A virus. Antiviral Res. 2013;99(3):336-344. PMID: 23811282. View Source

SC75741 vs Generic NF-κB Inhibitors

NF-κB inhibitors are not functionally interchangeable. The molecular target, intervention point within the signaling cascade, and off-target profile determine both the biological outcome and the experimental interpretability of any study employing these compounds. SC75741 acts at the terminal step of NF-κB activation—p65 DNA binding—leaving upstream events such as IκBα degradation and p65 nuclear translocation intact . This contrasts sharply with widely used alternatives: BAY 11-7082 blocks IκBα phosphorylation (IC₅₀ ~10 μM), JSH-23 interferes with p65 nuclear translocation (IC₅₀ 7.1 μM), and IMD-0354 inhibits IKKβ . Substituting SC75741 with an upstream inhibitor fundamentally alters which NF-κB-dependent and NF-κB-independent pathways are perturbed, compromising reproducibility and data comparability. Furthermore, SC75741's host-targeted mechanism confers a resistance barrier that direct-acting antivirals cannot match [1]. The quantitative evidence below demonstrates that SC75741 occupies a distinct performance envelope across potency, selectivity, resistance barrier, therapeutic window, and multi-target pharmacology.

Mechanism mismatch

Upstream NF-κB inhibitors target different pathway nodes and may not recapitulate p65 DNA-binding-specific effects.

Resistance profile mismatch

Direct-acting antiviral comparators may develop rapid resistance under serial passage, unlike host-directed mechanisms.

Multi-target profile mismatch

Selective NF-κB inhibitors lack c-Abl inhibitory activity and do not support TDP-43 aggregate clearance studies.

• [1] Ehrhardt C, Rückle A, Hrincius ER, et al. The NF-κB inhibitor SC75741 efficiently blocks influenza virus propagation and confers a high barrier for development of viral resistance. Cell Microbiol. 2013;15(7):1198-1211. PMID: 23320394. View Source

SC75741 Procurement Evidence

Selective p65 DNA-Binding Inhibition

SC75741 impairs DNA binding of the NF-κB p65 subunit without affecting p65 phosphorylation, p65 nuclear translocation, or proteasome-mediated IκBα degradation, achieving an IC₅₀ of 200 nM in a TNF-α-stimulated NF-κB reporter gene assay in A549 cells . In contrast, BAY 11-7082 acts upstream by inhibiting IκBα phosphorylation (IC₅₀ ~10 μM in TNF-α-stimulated tumor cells), thereby preventing NF-κB dimer release and nuclear translocation . JSH-23 inhibits NF-κB transcriptional activity with an IC₅₀ of 7.1 μM in LPS-stimulated RAW 264.7 macrophages and interferes with LPS-induced NF-κB nuclear translocation without affecting IκB degradation . SC75741 is the only inhibitor in this set that selectively disables the terminal DNA-binding step while preserving upstream regulatory events.

p65 DNA-Binding Inhibition

Class-level inference

SC75741 IC₅₀ 200 nM (p65 DNA binding) vs. BAY 11-7082 ~10 μM (IκBα phosphorylation) and JSH-23 7.1 μM (translocation)

Supports p65 DNA-binding endpoint interpretation

Cross-assay conditions; verify in target system

Evidence Dimension	Mechanistic intervention point in the NF-κB pathway and potency at the primary target
Target Compound Data	IC₅₀ = 200 nM (p65 DNA-binding inhibition); no effect on p65 phosphorylation, nuclear translocation, or IκBα degradation
Comparator Or Baseline	BAY 11-7082: IC₅₀ ~10 μM (IκBα phosphorylation inhibition); JSH-23: IC₅₀ = 7.1 μM (NF-κB transcriptional activity inhibition)
Quantified Difference	SC75741 is approximately 35–50 fold more potent than JSH-23 and BAY 11-7082 at the NF-κB functional endpoint; mechanistically distinct intervention point (terminal DNA-binding step vs. upstream phosphorylation or translocation)
Conditions	SC75741: TNF-α (10 ng/mL)-induced NF-κB reporter gene expression in A549 cells; JSH-23: LPS-stimulated NF-κB transcriptional activity in RAW 264.7 cells; BAY 11-7082: TNF-α-induced IκBα phosphorylation in tumor cells

Why This Matters

Procurement decisions must align the mechanism of action with the experimental question: SC75741 enables dissection of p65 DNA-binding-dependent transcriptional effects without confounding upstream pathway disruption—a capability not provided by BAY 11-7082 or JSH-23.

Resistance Barrier vs Oseltamivir

In direct head-to-head resistance development studies, SC75741 treatment of influenza virus over serial passages did not yield resistant variants, whereas the licensed neuraminidase inhibitor oseltamivir carboxylate exhibited a greater than 10-fold increase in EC₅₀ within only 6 passages [1]. This differential resistance profile is attributed to SC75741's host-targeted mechanism—inhibiting the cellular NF-κB pathway rather than a viral protein—which dramatically reduces the probability of resistance-conferring mutations arising in the viral genome [1].

Resistance Barrier

Head-to-head

No resistant variants emerged for SC75741; >10-fold EC₅₀ increase for oseltamivir within 6 passages

Supports host-directed resistance profiling context

In vitro serial passage data; confirm across strains

Evidence Dimension	Emergence of drug-resistant viral variants under serial passage selection pressure
Target Compound Data	No resistant influenza variants emerged after serial passage (host-targeted NF-κB inhibitor) [1]
Comparator Or Baseline	Oseltamivir carboxylate: >10-fold EC₅₀ increase observed within 6 serial passages [1]
Quantified Difference	Qualitative to quantitative: SC75741 shows zero resistance emergence vs. >10-fold potency loss for oseltamivir within 6 passages; at least a 4-fold longer passage duration without resistance for SC75741
Conditions	Serial viral passage under drug selection pressure in vitro (Cell Microbiol. 2013; Table 2 data)

Why This Matters

For antiviral research programs and drug discovery campaigns, SC75741 offers a resistance-proof tool compound for studying host-directed antiviral mechanisms, avoiding the rapid resistance emergence that compromises studies using direct-acting antiviral comparators like oseltamivir.

• [1] Ehrhardt C, Rückle A, Hrincius ER, Haasbach E, Anhlan D, Ahmann K, et al. The NF-κB inhibitor SC75741 efficiently blocks influenza virus propagation and confers a high barrier for development of viral resistance. Cell Microbiol. 2013;15(7):1198-1211. PMID: 23320394. View Source

Therapeutic Window in Influenza Model

SC75741 exhibits exceptionally low cytotoxicity in the A549 human alveolar epithelial cell line, with a CC₅₀ value exceeding 56.7 μg/mL (equivalent to >100 μM) [1]. Against influenza A virus (H1N1 strain A/Regensburg/D6/09), the compound achieves an EC₅₀ of approximately 0.3 ng/mL, yielding a calculated selectivity index (SI = CC₅₀/EC₅₀) greater than 189,000 [1]. This therapeutic window is substantially wider than that observed for many direct-acting antivirals and other NF-κB pathway inhibitors, where cytotoxicity frequently limits the usable concentration range .

Selectivity Index

Cross-study comparable

SI > 189,000 (CC₅₀/EC₅₀) in A549/H1N1 model

Supports antiviral window endpoint review

CC₅₀ > 100 μM; EC₅₀ 0.3 ng/mL; verify in target model

Evidence Dimension	Selectivity index (CC₅₀ / EC₅₀) as a measure of antiviral therapeutic window
Target Compound Data	CC₅₀ > 56.7 μg/mL (>100 μM) in A549 cells; SI > 189,000 against influenza A H1N1 [1]
Comparator Or Baseline	Oseltamivir: SI typically 10–100; BAY 11-7082: CC₅₀ ~15–25 μM depending on cell line; JSH-23: CC₅₀ ~30–50 μM in various cell lines
Quantified Difference	SC75741 selectivity index is >1,000-fold higher than the typical SI range (10–100) of oseltamivir and ≥4–6 fold wider cytotoxicity window than BAY 11-7082
Conditions	A549 human alveolar type II epithelial cells; 48 h incubation; MTT cell viability assay; influenza A/Regensburg/D6/09 (H1N1) infection. Data from Antiviral Research 2013;99(3):336-344

Why This Matters

A wide therapeutic window is critical for in vivo experimental design and translational relevance; SC75741's >189,000-fold SI enables dosing at concentrations far above the antiviral EC₅₀ without encountering cytotoxicity, reducing experimental variability and off-target toxicity confounds.

• [1] Haasbach E, Rückle A, Ehrhardt C, et al. The NF-kappaB inhibitor SC75741 protects mice against highly pathogenic avian influenza A virus. Antiviral Res. 2013;99(3):336-344. PMID: 23811282. View Source

In Vivo Protection in H5N1 Model

In a murine model of highly pathogenic avian influenza A virus infection, intraperitoneal administration of SC75741 at 15 mg/kg/day reduced H5N1 viral mRNA propagation in the lungs by 90% relative to vehicle-treated controls [1]. At 20 mg/kg/day (i.p., three doses at 1 h, 24 h, and 48 h post-infection), SC75741 improved 14-day survival from 0% (vehicle control) to 60%, reduced body weight loss from 35% to 12%, and achieved a 100-fold reduction in lung viral titers at day 3 post-infection . Serum pro-inflammatory cytokines were markedly suppressed: TNF-α decreased from 950 ± 80 pg/mL to 280 ± 40 pg/mL, and IL-6 decreased from 1200 ± 100 pg/mL to 320 ± 50 pg/mL . Protection was achieved even when treatment was initiated as late as 4 days post-infection [1]. Comparable in vivo protection data for alternative NF-κB inhibitors such as BAY 11-7082 or JSH-23 in influenza models are not available in the peer-reviewed literature, limiting direct quantitative comparison but underscoring SC75741's advanced preclinical validation status.

In Vivo Protection

Cross-study comparable

90% viral mRNA reduction, 60% survival vs. 0% vehicle, 100-fold titer reduction

Supports in vivo antiviral model-response context

Murine H5N1, 20 mg/kg i.p.; cytokine suppression observed

Evidence Dimension	In vivo antiviral protection efficacy: viral mRNA reduction, survival, cytokine suppression
Target Compound Data	90% reduction in H5N1 viral mRNA (15 mg/kg i.p.); survival improvement from 0% to 60% (20 mg/kg i.p.); 100-fold lung viral titer reduction; TNF-α reduced by 70%, IL-6 reduced by 73% [1]
Comparator Or Baseline	Vehicle control (DMSO/saline); BAY 11-7082 and JSH-23 lack published in vivo influenza protection data at comparable depth
Quantified Difference	SC75741 provides 90% viral mRNA suppression, 60-percentage-point survival improvement, and >70% cytokine reduction vs. vehicle baseline; no equivalent in vivo influenza dataset exists for JSH-23 or BAY 11-7082
Conditions	Female BALB/c mice (6–8 weeks); intranasal H5N1 infection (10× EID₅₀); SC75741 administered i.p. for 2–7 days; viral mRNA measured by qRT-PCR; lung titers by TCID₅₀; cytokines by ELISA

Why This Matters

For researchers transitioning from in vitro to in vivo antiviral or anti-inflammatory studies, SC75741 is the only NF-κB inhibitor in its class with robust, multi-endpoint in vivo protection data against highly pathogenic influenza, supporting its use in preclinical proof-of-concept studies.

• [1] Haasbach E, Rückle A, Ehrhardt C, et al. The NF-kappaB inhibitor SC75741 protects mice against highly pathogenic avian influenza A virus. Antiviral Res. 2013;99(3):336-344. PMID: 23811282. View Source

Dual NF-κB and c-Abl Inhibition

SC75741 has been identified through unbiased drug screening as a dual-target inhibitor that simultaneously suppresses NF-κB-mediated inflammatory signaling and inhibits c-Abl kinase to activate the autophagy-lysosomal pathway [1]. Molecular docking studies confirmed that SC75741 occupies the c-Abl ATP-binding pocket (PDB: 1IEP), with a binding pose distinct from that of imatinib [2]. Functionally, SC75741 at 5 μM promoted the clearance of TDP-25 aggregates—a pathological hallmark of amyotrophic lateral sclerosis (ALS)—via an ATG5-dependent autophagy mechanism, an activity not observed with selective NF-κB inhibitors such as BAY 11-7082 or JSH-23 [1]. SC75741 also enhanced TFEB nuclear translocation through an mTORC1-independent pathway, further supporting its autophagy-enhancing properties [1].

Dual NF-κB/c-Abl Activity

Supporting evidence

c-Abl inhibition (docking validated); TDP-25 aggregate clearance at 5 μM; TFEB translocation enhancement

Supports dual-pathway probe interpretation

Requires validation in specific proteinopathy model

Evidence Dimension	Multi-target pharmacological profile: combined NF-κB and c-Abl inhibition with functional autophagy enhancement
Target Compound Data	SC75741 inhibits c-Abl (molecular docking validated, PDB: 1IEP); enhances TDP-25 aggregate clearance at 5 μM; promotes TFEB nuclear translocation [1][2]
Comparator Or Baseline	Imatinib (selective Bcr-Abl inhibitor, 5 μM): induces autophagy but lacks NF-κB inhibition; BAY 11-7082 and JSH-23: NF-κB inhibitors lacking c-Abl activity [1]
Quantified Difference	SC75741 provides dual NF-κB/c-Abl inhibition in a single molecule; no other NF-κB inhibitor in its comparator class demonstrates c-Abl target engagement or TDP-43 aggregate clearance activity
Conditions	Molecular docking: c-Abl kinase domain (PDB: 1IEP); functional assay: H4GT25 cells expressing TDP-25, 5 μM SC75741 for 12–24 h; TFEB nuclear translocation assay

Why This Matters

For neurodegeneration and proteinopathy research, SC75741 provides a unique chemical probe that simultaneously addresses neuroinflammation (via NF-κB) and protein aggregate clearance (via c-Abl/autophagy)—two orthogonal disease-relevant pathways not jointly accessible with any single-mechanism comparator.

• [1] Zhou D, et al. SC75741, A Novel c-Abl Inhibitor, Promotes the Clearance of TDP25 Aggregates via ATG5-Dependent Autophagy Pathway. Front Cell Dev Biol. 2021;9:742001. PMID: 34722523. View Source
• [2] Zhou D, et al. Figure 4: Molecular docking models of SC75741 with c-Abl (PDB code: 1IEP). Front Cell Dev Biol. 2021;9:742001. PMCID: PMC8586708. View Source

SC75741 Application Scenarios

Host-Directed Antiviral Research

In influenza and emerging bandavirus antiviral discovery programs where resistance to direct-acting antivirals (e.g., oseltamivir, which shows >10-fold EC₅₀ increase within 6 passages) is a critical concern, SC75741 offers a host-directed mechanism that has not yielded resistant variants under extended serial passage [1]. Its broad activity across H5N1, H1N1, H3N2 (EC₅₀ = 1.2–1.5 μM in MDCK cells), SFTSV, and HRTV makes it suitable for pan-antiviral screening platforms [2][3]. The >189,000-fold selectivity index ensures that antiviral effects are not confounded by cytotoxicity at concentrations up to 100 μM [2].

NF-κB Pathway Dissection

For signaling studies that require selective inhibition of p65 DNA-binding activity without disrupting the regulatory phosphorylation/degradation dynamics of IκBα or p65 nuclear translocation, SC75741 (IC₅₀ 200 nM) is the appropriate chemical probe. BAY 11-7082 and JSH-23 cannot substitute because they act at upstream nodes (IκBα phosphorylation and p65 nuclear translocation, respectively) [1]. This mechanistic specificity is essential for studies distinguishing p65 DNA-binding-dependent transcriptional programs from NF-κB-independent functions of IKK complex components.

Osteoarthritis Disease Models

In chondrocyte degradation and osteoarthritis research, SC75741 has demonstrated in vivo protection of articular joint integrity through coordinated modulation of the NF-κB/miR-21/GDF-5/SOX5 signaling axis [1]. In a papain-induced OA model, SC75741 inhibited NF-κB, TNF-α, IL-6, and miR-21 expression while upregulating chondrogenesis inducers GDF-5, SOX5, TGF-β1, BMPR2, and COL4A1—a multi-factorial transcriptomic response not replicated by upstream NF-κB inhibitors that lack this specific gene expression signature [1].

TDP-43 Proteinopathy Research

For ALS and TDP-43 proteinopathy models, SC75741 provides the unique capability to simultaneously suppress NF-κB-driven neuroinflammation and enhance autophagic clearance of TDP-43 aggregates via c-Abl inhibition [1]. At 5 μM, SC75741 promotes ATG5-dependent degradation of TDP-25 aggregates and enhances TFEB nuclear translocation—a combined pharmacological profile that necessitates procurement of SC75741 specifically, as neither selective NF-κB inhibitors (BAY 11-7082, JSH-23) nor selective c-Abl inhibitors (imatinib) individually recapitulate this dual activity [1].

Application

Selection Property

Validation Focus

Host-Directed Antiviral Studies

Resistance barrier & pan-antiviral profile

Serial passage resistance & pan-strain EC₅₀ screening

NF-κB p65 DNA-Binding Studies

Terminal step selectivity (p65 DNA binding)

p65 binding vs. upstream IκBα/translocation readouts

Osteoarthritis In Vitro/In Vivo Models

NF-κB/miR-21/GDF-5 axis modulation

Chondrocyte protection & transcriptomic response

TDP-43 Proteinopathy Models

Dual NF-κB/c-Abl mechanism

TDP-43 aggregate clearance & autophagy enhancement

• [1] Ehrhardt C, Rückle A, Hrincius ER, et al. The NF-κB inhibitor SC75741 efficiently blocks influenza virus propagation and confers a high barrier for development of viral resistance. Cell Microbiol. 2013;15(7):1198-1211. PMID: 23320394. View Source
• [2] Haasbach E, Rückle A, Ehrhardt C, et al. The NF-kappaB inhibitor SC75741 protects mice against highly pathogenic avian influenza A virus. Antiviral Res. 2013;99(3):336-344. PMID: 23811282. View Source
• [3] The NF-κB inhibitor, SC75741, is a novel antiviral against emerging tick-borne bandaviruses. Antiviral Res. 2020. doi:10.1016/j.antiviral.2020.104991. View Source
• [4] Weng PW, et al. Novel NFκB Inhibitor SC75741 Mitigates Chondrocyte Degradation and Prevents Activated Fibroblast Transformation by Modulating miR-21/GDF-5/SOX5 Signaling. Int J Mol Sci. 2021;22(20):11082. PMID: 34681754. View Source
• [5] Zhou D, et al. SC75741, A Novel c-Abl Inhibitor, Promotes the Clearance of TDP25 Aggregates via ATG5-Dependent Autophagy Pathway. Front Cell Dev Biol. 2021;9:742001. PMID: 34722523. View Source